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Compound of Interest

Compound Name: Dimethoxy Chlorimuron

Cat. No.: B15288875 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound associated with CAS number 74223-18-0 is Metsulfuron-methyl.

The name "Dimethoxy Chlorimuron" provided in the query does not correspond to this CAS

number. This guide focuses exclusively on the scientifically identified compound, Metsulfuron-

methyl.

Executive Summary
Metsulfuron-methyl is a potent, selective, systemic herbicide belonging to the sulfonylurea

class.[1][2] It is widely used for the pre- and post-emergence control of broadleaf weeds and

some annual grasses in cereal crops, pastures, and non-crop areas.[1][3] Its primary

mechanism of action is the inhibition of the acetolactate synthase (ALS) enzyme, which is

crucial for the biosynthesis of branched-chain amino acids in plants.[4][5][6] This inhibition

leads to the cessation of cell division and plant growth, ultimately resulting in plant death.[1][4]

While highly effective as a herbicide, its toxicological profile in mammals is characterized by

low acute toxicity.[7][8] This document provides a comprehensive overview of Metsulfuron-

methyl, including its applications, mechanism of action, toxicological data, and relevant

experimental protocols.
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Property Value

IUPAC Name
methyl 2-[[[(4-methoxy-6-methyl-1,3,5-triazin-2-

yl)carbamoyl]sulfamoyl]benzoate

CAS Number 74223-18-0

Molecular Formula C14H15N5O6S[9]

Appearance
White to pale-yellow solid with an ester-like

odor[10]

Soil Half-Life

Highly variable (14-180 days), with an average

of 30 days.[8] Degradation is faster in acidic

soils with higher moisture and temperature.[1][8]

Stability

Stable to photolysis but degrades in ultraviolet

light. Stable to hydrolysis in neutral and alkaline

conditions.[1]

Applications
Metsulfuron-methyl is primarily used as a selective herbicide in agriculture and forestry.[1]

Crop Protection: It is effective for weed control in cereals like wheat, barley, and rice.[3][11]

Its selectivity is due to rapid metabolism in tolerant crop plants.[1]

Pasture and Rangeland Management: Used to control broadleaf weeds in pastures and

rangelands.[3]

Forestry: Employed for site preparation and conifer release by controlling competing

deciduous trees and weeds.[12]

Industrial and Non-crop Areas: Used for vegetation management in rights-of-way and

industrial sites.[13]

While the primary application is in weed science, the specific enzymatic target (ALS) and its

high potency could be of interest to researchers in drug development for exploring enzyme

inhibition pathways, although no direct pharmaceutical applications are currently established.
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Mechanism of Action
The herbicidal activity of Metsulfuron-methyl stems from its inhibition of the acetolactate

synthase (ALS) enzyme, also known as acetohydroxyacid synthase (AHAS).[4][5][6]

Systemic Uptake and Translocation: The compound is absorbed through the foliage and

roots of the plant and is translocated via the xylem and phloem to the meristematic tissues

(growing points).[1][4][6]

Enzyme Inhibition: Metsulfuron-methyl binds to the ALS enzyme, preventing it from

catalyzing the first step in the biosynthesis of essential branched-chain amino acids: valine,

leucine, and isoleucine.[4][6][14]

Cessation of Growth: The inability to produce these critical amino acids halts protein

synthesis, which in turn stops cell division and plant growth.[4][14]

Symptomology: Symptoms, including chlorosis, stunting, and necrosis, appear gradually

over several days as the plant is starved of essential building blocks.[6]
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Caption: Mechanism of action of Metsulfuron-methyl.
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Metsulfuron-methyl exhibits low acute toxicity to mammals.[7][8]

Metric Value Species Notes

Acute Oral LD50 > 5,000 mg/kg Rat Very low toxicity.[8]

Acute Dermal LD50 > 2,000 mg/kg Rabbit Low toxicity.[8]

Acute Inhalation LC50 > 5 mg/L Rat Low toxicity.[8]

Eye Irritation
Severe Irritant

(Category I)
Rabbit

Causes significant,

but reversible, eye

irritation.[7][8]

Skin Irritation Non-irritant Rabbit

Does not cause

primary dermal

irritation.[7]

Skin Sensitization Not a sensitizer Guinea Pig [7]

Carcinogenicity

"Not likely to be

carcinogenic to

humans"

Rat, Mouse
Based on long-term

feeding studies.[7][8]

Mutagenicity
Non-mutagenic and

non-genotoxic
In vitro/In vivo

Based on a battery of

tests.[8]

Acceptable Daily

Intake (ADI)
0.01 mg/kg/day - [8]

No-Observed-Effect-

Level (NOEL)
1 mg/kg/day - [8]

Metabolism and Excretion: In mammals, Metsulfuron-methyl is well-absorbed, rapidly

metabolized, and primarily excreted via urine (71-95%).[7] Tissue accumulation is negligible.[7]
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Organism Group Endpoint Value Notes

Aquatic Plants

8-day NOEC

(Myriophyllum

spicatum)

0.054 µg/L

Most sensitive

freshwater species.

[10]

Aquatic Algae

24-hour EC50

(Pseudokirchneriella

subcapitata)

64.8 µg/L [10]

Fish
96-hour LC50

(Rainbow Trout)
> 150 mg/L Low toxicity.

Aquatic Invertebrates
48-hour EC50

(Daphnia magna)
> 150 mg/L Low toxicity.

Birds
Acute Oral LD50

(Bobwhite Quail)
> 2,510 mg/kg Low toxicity.

Bees Acute Contact LD50 > 25 µ g/bee Low toxicity.

Experimental Protocols
Herbicide Efficacy Field Trial Protocol
This protocol is a generalized summary based on methodologies described in efficacy studies.

[11][15][16]

Site Selection and Preparation: Select a field with uniform soil type and a known history of

target weed infestation. Prepare the field according to standard agricultural practices for the

test crop (e.g., wheat).

Experimental Design: Employ a Randomized Complete Block Design (RCBD) with at least

three or four replications.[11][15]

Treatments:

Unweeded (weedy) control.

Weed-free control (manual weeding).[11][15]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.waterquality.gov.au/sites/default/files/documents/metsulfuron-methyl_fresh_dgv-technical-brief_0.pdf
https://www.waterquality.gov.au/sites/default/files/documents/metsulfuron-methyl_fresh_dgv-technical-brief_0.pdf
https://www.biochemjournal.com/archives/2024/vol8issue9/PartJ/8-9-44-628.pdf
https://uludag.edu.tr/dosyalar/jbes/21/mak07.pdf
https://www.frontiersin.org/journals/environmental-science/articles/10.3389/fenvs.2017.00010/full
https://www.biochemjournal.com/archives/2024/vol8issue9/PartJ/8-9-44-628.pdf
https://uludag.edu.tr/dosyalar/jbes/21/mak07.pdf
https://www.biochemjournal.com/archives/2024/vol8issue9/PartJ/8-9-44-628.pdf
https://uludag.edu.tr/dosyalar/jbes/21/mak07.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15288875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Multiple application rates of Metsulfuron-methyl (e.g., 2, 3, 4, 5 g a.i./ha).[11]

Tank mixes with other herbicides if evaluating synergistic effects.[15]

Application: Apply the herbicide post-emergence at a specific crop and weed growth stage

using a calibrated backpack sprayer or plot sprayer. Ensure uniform coverage.

Data Collection:

Weed Density and Biomass: At specified intervals (e.g., 30, 60, 90 days after treatment),

count weed numbers per species in a quadrat (e.g., 1m²) placed randomly in each plot.

Collect the above-ground weed biomass from the quadrat, dry it in an oven at 70°C for 72

hours, and weigh.

Crop Yield: At maturity, harvest the crop from a designated area within each plot to

determine grain yield and biological yield.[15]

Data Analysis: Analyze data using Analysis of Variance (ANOVA). Calculate Weed Control

Efficiency (WCE) using the formula: WCE (%) = [(WPC - WPT) / WPC] x 100, where WPC is

the weed biomass in the control plot and WPT is the weed biomass in the treated plot.

Workflow Diagram
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Caption: General workflow for a herbicide efficacy field trial.

Soil Invertebrate Reproduction Test (Based on OECD
222)
This protocol is a conceptual outline for assessing the ecotoxicological effects on non-target

soil organisms.[17][18]
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Test Organism: Use a standard species like the earthworm Eisenia andrei.[18]

Test Substrate: Prepare artificial soil according to OECD guidelines (sphagnum peat, kaolin

clay, and industrial sand).

Test Substance Application: Spike the soil with a range of Metsulfuron-methyl

concentrations, including a solvent control. Concentrations should bracket expected

environmental concentrations.

Experimental Setup:

Introduce a set number of adult worms (with well-developed clitellum) into each test vessel

containing the spiked soil.

Maintain controlled conditions (e.g., 20 ± 2°C, constant light).

Provide food at regular intervals.

Duration: The test typically runs for 56 days.

Endpoints:

Day 28: Assess adult mortality and biomass change.

Day 56: Sieve the soil to count the number of juvenile worms produced.

Data Analysis: Determine the ECx (concentration causing x% effect) and NOEC (No

Observed Effect Concentration) for reproduction.

Conclusion
Metsulfuron-methyl (CAS 74223-18-0) is a highly effective sulfonylurea herbicide with a well-

defined mechanism of action targeting the ALS enzyme in plants. Its agricultural and land

management applications are extensive due to its high potency at low application rates. The

compound demonstrates a favorable toxicological profile in mammals, characterized by low

acute toxicity, though it is a severe eye irritant. For researchers, its specific and potent inhibition

of a key plant enzyme offers a model for studying enzyme-inhibitor interactions. For drug

development professionals, while not a therapeutic agent itself, the principles of its high
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specificity and systemic action against a biological pathway absent in mammals may provide

conceptual parallels in the design of targeted therapies. high specificity and systemic action

against a biological pathway absent in mammals may provide conceptual parallels in the

design of targeted therapies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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